Cas no 478032-95-0 (N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide
• CAS No: 478032-95-0
• CID: 4653085
• Update Time: 2025-10-28

N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide

Additional information on N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide

Introduction to N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide (CAS No. 478032-95-0)

N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 478032-95-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its 1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl moiety and the thiophene ring system, contribute to its unique chemical properties and potential therapeutic applications.

The compound’s molecular structure is characterized by a fused heterocyclic system, which includes a pyrrole ring substituted with a benzyl group, a cyano group, and two methyl groups. Additionally, the thiophene ring at the carboxamide position introduces further complexity and functionality. This structural arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The presence of multiple functional groups makes this molecule a versatile scaffold for drug design and discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide. Research studies have highlighted its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound’s ability to modulate key biological pathways has been a focal point for scientists aiming to develop novel therapeutic agents.

One of the most intriguing aspects of this compound is its interaction with biological targets such as enzymes and receptors. The benzyl and cyano groups in the molecule are known to influence binding affinity and selectivity, which are critical factors in drug design. Furthermore, the dimethyl substitution on the pyrrole ring enhances the compound’s lipophilicity, potentially improving its bioavailability. These structural features make N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that it can interact with several protein targets involved in disease pathways. For instance, preliminary findings suggest that it may inhibit enzymes associated with inflammation and cancer progression. These computational results have laid the groundwork for experimental validation in vitro and in vivo.

The synthesis of N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and scalability, making it feasible to produce larger quantities of the compound for further studies.

In conclusion, N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)thiophene-2-carboxamide (CAS No. 478032-95-0) is a structurally complex organic molecule with significant potential in pharmaceutical applications. Its unique chemical properties and biological activities make it an attractive candidate for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents for various diseases.